Cas no 795293-69-5 (Thieno[2,3-d]pyrimidin-4(1H)-one,2-methyl-5-(2-methylpropyl)-)

Thieno[2,3-d]pyrimidin-4(1H)-one,2-methyl-5-(2-methylpropyl)- structure
795293-69-5 structure
Product Name:Thieno[2,3-d]pyrimidin-4(1H)-one,2-methyl-5-(2-methylpropyl)-
CAS No:795293-69-5
MF:C11H14N2OS
MW:222.306661128998
CID:556485
PubChem ID:2447478
Update Time:2025-04-19

Thieno[2,3-d]pyrimidin-4(1H)-one,2-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one,2-methyl-5-(2-methylpropyl)-
    • Thieno[2,3-d]pyrimidin-4(1H)-one, 2-methyl-5-(2-methylpropyl)- (9CI)
    • SR-01000061053-1
    • AKOS027416228
    • 5-Isobutyl-2-methylthieno[2,3-d]pyrimidin-4(3H)-one
    • 795293-69-5
    • Z55996211
    • HMS1735A15
    • 2-methyl-5-(2-methylpropyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • SR-01000061053
    • Inchi: 1S/C11H14N2OS/c1-6(2)4-8-5-15-11-9(8)10(14)12-7(3)13-11/h5-6H,4H2,1-3H3,(H,12,13,14)
    • InChI Key: MREJIJQDZYRKBA-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C(NC(C)=NC1=2)=O)CC(C)C

Computed Properties

  • Exact Mass: 222.083
  • Monoisotopic Mass: 222.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.7Ų
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